N,N,N',N'-tetrabutylethane-1,2-diamine
Overview
Description
N,N,N’,N’-tetrabutylethane-1,2-diamine , also known as trans-N,N,N’,N’-Tetramethyl-2-butene-1,4-diamine , is a chemical compound with the molecular formula C8H18N2 . It belongs to the class of diamines and features four butyl (C4H9) groups attached to the nitrogen atoms. This compound is notable for its branched structure and its potential applications in organic synthesis and catalysis .
Synthesis Analysis
The synthesis of N,N,N’,N’-tetrabutylethane-1,2-diamine involves the reaction of butylamine (C4H9NH2) with an appropriate alkene (such as 2-butene) under controlled conditions. The reaction proceeds via nucleophilic addition of the amine to the alkene’s double bond, followed by hydrogenation to form the diamine product. The use of a suitable catalyst may enhance the yield and selectivity of the reaction .
Molecular Structure Analysis
The compound’s molecular structure consists of a central ethane-1,2-diamine core (two nitrogen atoms connected by a two-carbon chain) with four butyl groups attached to the nitrogen atoms. The branched structure imparts steric hindrance, affecting its reactivity and solubility. The trans configuration of the methyl groups ensures symmetry around the central carbon-carbon double bond .
Properties
IUPAC Name |
N,N,N',N'-tetrabutylethane-1,2-diamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H40N2/c1-5-9-13-19(14-10-6-2)17-18-20(15-11-7-3)16-12-8-4/h5-18H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNJDQMRARVPSHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CCCC)CCN(CCCC)CCCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H40N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701276013 | |
Record name | N1,N1,N2,N2-Tetrabutyl-1,2-ethanediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701276013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10411-57-1 | |
Record name | N1,N1,N2,N2-Tetrabutyl-1,2-ethanediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10411-57-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N1,N1,N2,N2-Tetrabutyl-1,2-ethanediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701276013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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